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Compound of Interest

Compound Name: Diethylaluminium cyanide

Cat. No.: B1591682

Substance Identification and Properties

Diethylaluminium cyanide, often referred to as Nagata's Reagent, is an organoaluminium
compound used in organic synthesis, particularly for the hydrocyanation of a,3-unsaturated
ketones.[1] It is typically handled as a solution in an organic solvent like toluene.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source
Chemical Formula (C2H5s)2AICN [1112]
Molecular Weight 111.12 g/mol [2][3]

Colorless to dark brown, clear
Appearance o ) [1]
liquid (as a solution)

CAS Number 5804-85-3 [1]12]

0.870 g/cm? (solution); 0.864
Density g/mLat25°C (1.0 Min
toluene)[1][2]

Boiling Point 162 °C at 0.02 mmHg [1]

] 7 °C (44.6 °F) - closed cup (for
Flash Point o [4]
1.0 M solution in toluene)

Reacts violently with water.[5]
Solubili [6] Soluble in benzene,
olubili
Y toluene, hexane, and isopropyl

ether.[1][7]

Hazards Identification

Diethylaluminium cyanide is a highly hazardous substance. The GHS classification indicates
it is fatal if swallowed, inhaled, or in contact with skin.[3][8] It is also highly flammable and very
toxic to aquatic life.[5] The material is typically supplied as a solution in toluene, which
contributes to the overall hazard profile.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor.
Acute Toxicity, Oral 2 H300: Fatal if swallowed.[3]
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled.[3]
o H310/H311: Fatal/Toxic in
Acute Toxicity, Dermal 2o0r3 ] ]
contact with skin.[3]
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways.
Skin Irritation 2 H315: Causes skin irritation.
] o H361: Suspected of damaging
Reproductive Toxicity 2 . )
fertility or the unborn child.
H373: May cause damage to
STOT, Repeated Exposure 2 organs through prolonged or
repeated exposure.
) H400/H410: Very toxic to
Hazardous to the Aquatic o ] )
1 aquatic life with long lasting

Environment, Acute

effects.[5]

This table represents a summary of classifications. Always refer to the specific Safety Data
Sheet (SDS) for the product in use.

Safe Handling and Emergency Procedures

Proper handling of diethylaluminium cyanide is critical to ensure personnel safety. A logical

approach following the hierarchy of controls should be implemented.
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Hierarchy of Safety Controls for Diethylaluminium Cyanide

Elimination
(Most Effective)

Use a different, less hazardous process.

Substitution

Replace with a less hazardous reagent.

Engineering Controls

Work in a certified chemical fume hood.
Use spark-proof equipment.
Handle under inert gas (Nitrogen/Argon).

Administrative Controls

Develop a Standard Operating Procedure (SOP).
Provide specific training to all users.
Work in a designated area. Do not work alone.

Personal Protective Equipment
(Least Effective)

Lab coat, chemical-resistant gloves (double-gloving),
safety goggles and face shield, respirator as needed.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with diethylaluminium cyanide.
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Precautions for Safe Handling

Engineering Controls: All work must be conducted in a certified chemical fume hood.[9] Use
explosion-proof equipment and provide adequate ventilation.[10] The substance is air and
water sensitive and must be handled and stored under an inert gas like nitrogen or argon.[6]
[10]

Administrative Controls: Develop and follow a detailed Standard Operating Procedure (SOP)
for any experiment involving this reagent.[10] Do not work alone.[9] Keep away from heat,
sparks, open flames, and other ignition sources.[10] Ground/bond container and receiving
equipment to prevent static discharge.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (double gloving is recommended), and safety goggles.[9][10] A
face shield may be necessary where there is a splash hazard.[9] If exposure limits may be
exceeded, a respirator is required.[10]

Storage Requirements

Store in a cool, dry, and well-ventilated area in a tightly closed container.[10] Containers should

be kept upright to prevent leakage.[10] Store under an inert atmosphere and away from

incompatible materials such as water, acids, and strong oxidizing agents.[6][10] The storage

area should be a locked, flammables-designated area accessible only to authorized personnel.

Emergency Response

In the event of an exposure or spill, immediate and correct action is crucial.
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EMERGENCY
(Exposure or Spill)

spill

Chemical Spill

Exposure

Personnel Exposure v

Remove victim from source.

Remove contaminated clothing. (BB i MCEIED ek,

Call 911.
| Inform them of cyanide exposure.

Alert others and call emergency number.

A4

Skin: Rinse in safety shower (15 min). Inhaled: Move to fresh air.
Eyes: Flush in eyewash (15 min). If breathing stops, give artificial respiration.

If safe, contain spill with absorbent material.
Do NOT use water.

Swallowed: Rinse mouth.
Immediately call Poison Center.

Y

_____________________ Seek immediate medical attention. | ]
Bring SDS.

Cleanup by trained personnel with proper PPE.

Click to download full resolution via product page
Caption: Logical workflow for responding to diethylaluminium cyanide emergencies.

Table 3: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If breathing stops,
provide artificial respiration. Immediately call a
POISON CENTER or doctor.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Call an ophthalmologist.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[6]

Experimental Protocols

The following is a summary of the experimental procedure for the synthesis of

diethylaluminium cyanide, as described in Organic Syntheses.[7]

Caution: This preparation involves highly hazardous materials, including pyrophoric

triethylaluminum and carcinogenic benzene. It must be conducted by trained personnel in a

well-ventilated chemical fume hood with appropriate PPE.[7]

Synthesis of Diethylaluminium Cyanide

The synthesis involves the reaction of triethylaluminum with hydrogen cyanide.
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Caption: Experimental workflow for the synthesis of diethylaluminium cyanide.
Methodology:

o Apparatus Setup: A 500-mL round-bottomed flask is fitted with a vacuum take-off and placed
under a nitrogen atmosphere.[7]

o Addition of Triethylaluminum: Approximately 0.40 mole of triethylaluminum is transferred to
the reaction flask under nitrogen.[7]

 Dissolution: The triethylaluminum is dissolved in 150 mL of anhydrous benzene.[7]

e Preparation of Hydrogen Cyanide Solution: A solution of 0.441 mole of hydrogen cyanide in
100 mL of anhydrous benzene is prepared in a pressure-equalizing dropping funnel.[7]

» Reaction: The hydrogen cyanide solution is added dropwise to the stirred and cooled
triethylaluminum solution over approximately 2 hours. The reaction evolves ethane gas.[7]

o Completion: The reaction is complete when the evolution of ethane slows significantly.[7]
e Solvent Removal: The benzene solvent is removed using a rotary evaporator.[7]

 Purification: The resulting residue is purified via short-path vacuum distillation.
Diethylaluminium cyanide distills at approximately 162°C at 0.02 mm pressure.[7]

o Collection: The product is collected as a viscous, pale yellow syrup. The yield is typically 60-
80%.[7]
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e Storage Solution: For use, the purified syrup is dissolved in a known volume of dry benzene
to create a stock solution.[7]

Toxicological Information

Diethylaluminium cyanide is highly toxic due to both the organoaluminium and cyanide
components.[5]

Table 4: Toxicological Data Summary

Effect Description

Fatal if swallowed, inhaled, or absorbed through
Acute Toxicity the skin.[5] Causes irritation to the skin, eyes,

gastrointestinal tract, and respiratory tract.[10]

Vapors may cause drowsiness and dizziness.
) [10] May cause damage to the central nervous
Systemic Effects
system through prolonged or repeated

exposure.

Suspected of damaging fertility or the unborn
Reproductive Toxicity child.[10] Teratogenic effects have been

observed in experimental animals.[6]

Reacts violently with water and acids to release
Hydrolysis Hazard highly toxic and flammable hydrogen cyanide
gas.[5][10]

For any actual or suspected exposure to cyanide, immediate medical attention is imperative.[9]
Antidotes may be administered by trained medical professionals.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV6P0436
https://www.benchchem.com/product/b1591682?utm_src=pdf-body
https://www.smolecule.com/products/s1902704
https://www.smolecule.com/products/s1902704
https://research.uga.edu/docs/CSP1500/Diethylaluminumcyanide1Mtoluene-5804-85-3-108-88-3.docx
https://research.uga.edu/docs/CSP1500/Diethylaluminumcyanide1Mtoluene-5804-85-3-108-88-3.docx
https://research.uga.edu/docs/CSP1500/Diethylaluminumcyanide1Mtoluene-5804-85-3-108-88-3.docx
https://www.fishersci.com/store/msds?partNumber=AC381158000&productDescription=DIETHYLALUMINIUM+CHLORID+800ML&vendorId=VN00032119&countryCode=US&language=en
https://www.smolecule.com/products/s1902704
https://research.uga.edu/docs/CSP1500/Diethylaluminumcyanide1Mtoluene-5804-85-3-108-88-3.docx
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.vdh.virginia.gov/emergency-preparedness/public-preparedness-guidance/chemical-agents/cyanides/
https://www.benchchem.com/product/b1591682?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Diethylaluminium cyanide - Wikipedia [en.wikipedia.org]
2. CITFILTIVI Z LT Z K B 1.0 M in toluene | Sigma-Aldrich [sigmaaldrich.com]

3. (cyano-C)diethylaluminium | C5H10AIN | CID 16683962 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Diethylaluminum cyanide 1.0M toluene 5804-85-3 [sigmaaldrich.com]
5. Buy Diethylaluminium cyanide | 5804-85-3 [smolecule.com]

6. fishersci.com [fishersci.com]

7. Organic Syntheses Procedure [orgsyn.org]

8. guidechem.com [guidechem.com]

9. Information on Cyanide Compounds — Stanford Environmental Health & Safety
[ehs.stanford.edu]

10. research.uga.edu [research.uga.edu]
11. Cyanides — Emergency Preparedness [vdh.virginia.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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